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Compound of Interest

Compound Name: Methylprednisolone acetate-d6

Cat. No.: B12372205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the Methylprednisolone acetate-d6 reference standard. It is

intended to support researchers, scientists, and drug development professionals in the

accurate quantification and utilization of this internal standard in various analytical applications.

Quantitative Data Summary
The following tables summarize the key quantitative data for the Methylprednisolone acetate-
d6 reference standard, as determined by a series of analytical tests.

Table 1: General Properties
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Property Value Source

Chemical Name
6α-Methylprednisolone-D6

(major)
[1]

Lot Number GR-4-265 [1]

CAS Number 83-43-2 (unlabeled) [1]

Molecular Formula C₂₂H₂₄D₆O₅ [1]

Molecular Weight 380.51 g/mol [1]

Appearance White Solid [1][2]

Storage
0-8°C in a dry place away from

direct sunlight
[1]

Table 2: Purity and Composition

Test Result Method Source

Purity
99.1% (average of two

sample preparations)
HPLC [1][2]

Deuterium

Incorporation
>98% atom D Not Specified [1][2]

Table 3: Mass Spectrometry Data

Ion m/z Method Source

[M-H₂O+H]⁺ 363.3 MS-ESI (+) [1]

[M+H]⁺ 381.3 MS-ESI (+) [1]

[M+Na]⁺ 403.3 MS-ESI (+) [1]

Experimental Protocols
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Detailed methodologies for the key experiments are provided below. These protocols are based

on established methods for the analysis of corticosteroid reference standards.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is designed for the determination of the purity of the Methylprednisolone
acetate-d6 reference standard.

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system equipped with a UV detector.[3]

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used for the

separation of corticosteroids.[3]

Mobile Phase:

Mobile Phase A: Water with 0.1% formic acid.[3]

Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[3]

Gradient Elution: A linear gradient from a lower to a higher percentage of Mobile Phase B is

employed to elute the analyte and any impurities. The specific gradient profile should be

optimized for the specific column and system.

Flow Rate: A typical flow rate is in the range of 0.3-0.5 mL/min.[3]

Column Temperature: The column should be maintained at a constant temperature, for

example, 40°C, to ensure reproducible retention times.[3]

Injection Volume: 5-10 µL.[3]

Detection: UV detection at a wavelength appropriate for methylprednisolone acetate (e.g.,

254 nm).

Data Analysis: The purity is calculated by dividing the peak area of the main component by

the total peak area of all components, expressed as a percentage.
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Mass Spectrometry (MS) for Identity Confirmation
This protocol outlines the use of Electrospray Ionization Mass Spectrometry (ESI-MS) for the

confirmation of the molecular weight of Methylprednisolone acetate-d6.

Instrumentation: A triple quadrupole mass spectrometer is commonly used for the

quantitative and qualitative analysis of corticosteroids.[3]

Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally suitable for

most corticosteroids.[3]

Sample Preparation: The reference standard is dissolved in a suitable solvent, such as

methanol or acetonitrile, to a concentration of approximately 1 µg/mL.

Infusion: The sample solution is directly infused into the mass spectrometer.

Mass Spectrometer Settings:

Scan Mode: Full scan mode to detect all ions within a specified mass range.

Capillary Voltage: Optimized for maximum signal intensity.

Cone Voltage: Optimized to minimize in-source fragmentation.

Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the

expected protonated molecule [M+H]⁺ and other relevant adducts, such as [M+Na]⁺.

Proton Nuclear Magnetic Resonance (¹H-NMR) for
Structural Confirmation
¹H-NMR spectroscopy is used to confirm the chemical structure of the Methylprednisolone
acetate-d6 reference standard.

Instrumentation: A high-field NMR spectrometer (e.g., 600 MHz).[1]

Sample Preparation: The reference standard is dissolved in a deuterated solvent, such as

DMSO-d6.[1]
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Data Acquisition: A standard ¹H-NMR spectrum is acquired.

Data Analysis: The chemical shifts, coupling constants, and integration of the peaks in the

¹H-NMR spectrum are compared with the expected structure of Methylprednisolone
acetate-d6 to confirm its identity. The spectrum should conform to the established structure.

[1]

Visualizations
The following diagrams illustrate the mechanism of action of methylprednisolone and a typical

analytical workflow.
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Caption: Mechanism of action of Methylprednisolone acetate.
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Caption: Workflow for corticosteroid analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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